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Compound of Interest

Compound Name: Methyl glycolate

Cat. No.: B042273

Essential safety protocols and logistical plans for the use of methyl glycolate in laboratory
settings, designed for researchers, scientists, and drug development professionals.

This guide provides immediate, essential information for the safe handling and disposal of
methyl glycolate. By adhering to these procedures, you can minimize risks and ensure a
secure laboratory environment.

Key Safety and Physical Properties

A summary of critical safety and physical data for methyl glycolate is provided in the table
below. This information is essential for a quick risk assessment before handling the chemical.
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Property Value Source
Molecular Formula C3HeOs3 [1]
Molecular Weight 90.08 g/mol [1]
Appearance Clear, colorless liquid [11[2]
Flash Point 67 °C (152.6 °F) - Closed Cup [2][3]

Combustible liquid. May cause
Hazards eye, skin, and respiratory tract [2][4]

irritation.

OSHA Permissible Exposure

o Not established [2]
Limit (PEL)

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling methyl glycolate to prevent exposure.
o Eye Protection: Chemical splash goggles are required.[2]
o Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves. While specific breakthrough time
data for methyl glycolate is not readily available, general recommendations for esters
and alcohols suggest the use of Nitrile or Butyl rubber gloves. It is crucial to consult the
glove manufacturer's specific chemical resistance data. For prolonged or frequently
repeated contact, a glove with a protection class of 5 or higher (breakthrough time greater
than 240 minutes) is recommended.[2] Always inspect gloves for rips or punctures before
use and replace them immediately if they become contaminated.[5]

o Lab Coat: A lab coat or other protective clothing is hecessary to prevent skin contact.[2]

o Respiratory Protection: Work in a well-ventilated area.[2] If exposure limits are likely to be
exceeded, or if irritation is experienced, use a NIOSH/MSHA or European Standard EN 149
approved respirator.[2]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://glovesbyweb.com/pages/gloves-chemical-resistance-chart
https://glovesbyweb.com/pages/gloves-chemical-resistance-chart
https://glovesbyweb.com/pages/gloves-chemical-resistance-chart
https://store.apolloscientific.co.uk/storage/msds/OR21875_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR21875_msds.pdf
https://cdn.mscdirect.com/global/media/pdf/search/ansell/ansell-chemical-glove-resistance-guide.pdf
https://store.apolloscientific.co.uk/storage/msds/OR21875_msds.pdf
https://www.safetygloves.co.uk/blog/what-is-the-best-material-for-chemical-resistant-gloves.html
https://store.apolloscientific.co.uk/storage/msds/OR21875_msds.pdf
https://www.benchchem.com/product/b042273?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR21875_msds.pdf
https://www.benchchem.com/product/b042273?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR21875_msds.pdf
https://ehs.berkeley.edu/glove-selection-guide
https://store.apolloscientific.co.uk/storage/msds/OR21875_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR21875_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR21875_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Operational Plan: Handling and Storage

Adherence to proper handling and storage procedures is critical for safety.

Handling:

Preparation: Ensure an eyewash station and safety shower are readily accessible.[2]
» Ventilation: Use only in a well-ventilated area, such as a chemical fume hood.[2]

¢ Avoiding Contact: Avoid contact with eyes, skin, and clothing.[2] Do not breathe mist, vapors,
or spray.[5]

e Hygiene: Wash hands thoroughly after handling.[2] Remove and wash contaminated clothing
before reuse.[2]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]

[2]
Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]

o Keep away from incompatible substances such as strong oxidizing agents.[5]

Emergency and Disposal Plan

A clear plan for emergencies and waste disposal is essential.

Emergency Procedures:
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Emergency

First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

[1]2]

Skin Contact

In case of contact, immediately flush skin with
plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Get

medical aid if irritation develops and persists.[1]

[2]

Inhalation

Remove from exposure to fresh air immediately.
If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Get medical
aid.[1][2]

Ingestion

If swallowed, do not induce vomiting unless
directed to do so by medical personnel. Never
give anything by mouth to an unconscious

person. Get medical aid.[2]

Spill

Absorb the spill with an inert material (e.g.,
vermiculite, sand, or earth) and place itin a
suitable, closed container for disposal.[2][5]
Remove all sources of ignition and provide

ventilation.[2]

Fire

Use water spray, carbon dioxide (COz2), dry
chemical, or alcohol-resistant foam to
extinguish.[1][6] Wear a self-contained breathing

apparatus and full protective gear.[2]

Disposal Plan:

o Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste according to the US EPA guidelines in 40 CFR Parts 261.3.[2]
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o Consult state and local hazardous waste regulations to ensure complete and accurate
classification.[2]

e Dispose of contents and container to an approved waste disposal plant.[7][8]

Workflow for Handling Methyl Glycolate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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